Cas no 116079-22-2 (propane-1,1,2,2-tetrol)

propane-1,1,2,2-tetrol structure
propane-1,1,2,2-tetrol structure
Product Name:propane-1,1,2,2-tetrol
CAS No:116079-22-2
MF:C3H8O4
MW:108.093221664429
CID:2614055
PubChem ID:21545447
Update Time:2025-04-21

propane-1,1,2,2-tetrol Chemical and Physical Properties

Names and Identifiers

    • propane-1,1,2,2-tetrol
    • DTXCID10566546
    • SCHEMBL2599355
    • DTXSID20615791
    • 116079-22-2
    • Inchi: 1S/C3H8O4/c1-3(6,7)2(4)5/h2,4-7H,1H3
    • InChI Key: QBJJYRZAHQDNMZ-UHFFFAOYSA-N
    • SMILES: OC(C)(C(O)O)O

Computed Properties

  • Exact Mass: 108.04225873g/mol
  • Monoisotopic Mass: 108.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 58
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 80.9Ų
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